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Compound of Interest

Compound Name: C.I. Solvent red 179

Cat. No.: B15553296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical structure, synthesis, and

physicochemical properties of C.I. Solvent Red 179. The document focuses on its defining

ketoamine architecture, offering a valuable resource for professionals in research and

development.

Core Chemical Identity
Solvent Red 179, systematically named 14H-benz[1][2]isoquino[2,1-a]perimidin-14-one, is a

synthetic dye belonging to the ketoamine class of compounds.[3] Its chemical structure is

characterized by a complex, fused polycyclic aromatic system incorporating both a ketone and

an amine functional group within a rigid framework. This inherent structure is responsible for its

characteristic yellowish-red hue and its properties as a solvent dye.[3][4]

The fundamental chemical and physical properties of Solvent Red 179 are summarized in the

table below.
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Property Value References

Chemical Formula C₂₂H₁₂N₂O [3]

Molecular Weight 320.34 g/mol [3]

CAS Number 89106-95-5, 6829-22-7

Appearance
Yellowish-red to dark red

powder
[5][6]

Melting Point 251-256 °C [5][7][8]

Boiling Point 611.6 ± 38.0 °C (predicted) [7][9]

Density 1.40 ± 0.1 g/cm³ (predicted) [7][9]

The Ketoamine Tautomerism
A key feature of Solvent Red 179's structure is the presence of a keto-amine moiety. This

functional group arrangement allows for the potential existence of tautomers, which are

isomers that readily interconvert through the migration of a proton. In the case of Solvent Red

179, this would involve the migration of a hydrogen atom from the nitrogen to the oxygen,

resulting in an enol-imine form.

While the ketoamine structure is the predominantly accepted form for Solvent Red 179, a

comprehensive analysis of its tautomeric equilibrium has not been extensively reported in

publicly available scientific literature. Spectroscopic techniques such as Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectroscopy would be instrumental in elucidating the

presence and relative proportions of each tautomeric form in different solvent environments

and physical states. One supplier notes that the IR and NMR spectra conform to the expected

structure, but the data itself is not provided.[7][9]

The logical relationship for the potential keto-amine tautomerism is depicted below.
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Keto-Amine Tautomerism of Solvent Red 179

Ketoamine Form
(14H-benz[4,5]isoquino[2,1-a]perimidin-14-one)
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Proton Migration
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Caption: Potential tautomeric equilibrium of Solvent Red 179.

Synthesis of Solvent Red 179
The primary manufacturing method for Solvent Red 179 involves the condensation reaction of

two key precursors: Naphthalene-1,8-diamine and Benzo[de]isochroman-1,3-dione (also

known as 1,8-naphthalic anhydride).[3] The reaction is typically carried out in a high-boiling

point solvent, such as glacial acetic acid, and may be followed by purification steps.

Experimental Protocol Overview
A detailed, step-by-step experimental protocol for the synthesis of Solvent Red 179 is not

readily available in peer-reviewed journals. However, based on patent literature, the general

procedure can be outlined as follows. It is important to note that specific quantities, reaction

times, and temperatures may vary and would require optimization for laboratory-scale

synthesis.

Materials:

Naphthalene-1,8-diamine

Benzo[de]isochroman-1,3-dione (1,8-naphthalic anhydride)
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Glacial Acetic Acid (solvent)

Ethanol (for washing)

Water (for washing)

Procedure:

Reaction Setup: The reactants, Naphthalene-1,8-diamine and Benzo[de]isochroman-1,3-

dione, are charged into a reaction vessel equipped with a stirrer and a condenser.

Solvent Addition: Glacial acetic acid is added as the reaction solvent.

Heating and Condensation: The mixture is heated to facilitate the condensation reaction. The

exact temperature and duration of heating are critical parameters for ensuring complete

reaction and high yield.

Cooling and Precipitation: Upon completion of the reaction, the mixture is cooled, allowing

the product, Solvent Red 179, to precipitate out of the solution.

Filtration: The precipitated solid is collected by filtration.

Washing: The crude product is washed sequentially with ethanol and water to remove

unreacted starting materials and solvent residues.

Drying: The purified Solvent Red 179 is dried to obtain the final product in powder form.

The following diagram illustrates the general workflow for the synthesis of Solvent Red 179.
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Synthesis Workflow for Solvent Red 179
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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